Influence of solvent on cyclic polynorbornene tacticity†

Chemical Communications Pub Date: 2023-10-31 DOI: 10.1039/D3CC04167K

Abstract

Tacticity is critical to polymer properties. The influence of solvent on tacticity in the catalytic synthesis of cyclic polynorbornene (c-PNB) is reported. In toluene cis,syndiotactic c-PNB forms; in THF, cis,syn/iso c-PNB forms.

Graphical abstract: Influence of solvent on cyclic polynorbornene tacticity
Influence of solvent on cyclic polynorbornene tacticity†
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